Cas no 506427-91-4 (tert-Butyl ((1R,4R)-4-(2-(4-(2,3-dichlorophenyl)piperazin-1-yl)ethyl)cyclohexyl)carbamate)

• Product Name: tert-Butyl ((1R,4R)-4-(2-(4-(2,3-dichlorophenyl)piperazin-1-yl)ethyl)cyclohexyl)carbamate
• CAS No: 506427-91-4
• MF: C₂₃H₃₅Cl₂N₃O₂
• MW: 456.448904275894
• CID: 4936792
• Update Time: 2023-11-22

tert-Butyl ((1R,4R)-4-(2-(4-(2,3-dichlorophenyl)piperazin-1-yl)ethyl)cyclohexyl)carbamate Chemical and Physical Properties

Names and Identifiers

• trans-N-tert-Butoxycarbonyl-4-[2-[4-(2,3-dichlorophenyl)piperazin-1-yl]ethyl]cyclohexanamine
• BDBM50443096
• BDBM50443099
• tert-Butyl (cis-4-(2-(4-(2,3-Dichlorophenyl)piperazin-1-yl)ethyl)cyclohexyl)carbamate
• tert-Butyl (trans-4-(2-(4-(2,3-Dichlorophenyl)piperazin-1-yl)ethyl)cyclohexyl)carbamate
• tert-butyl N-[4-[2-[4-(2,3-dichlorophenyl)piperazin-1-yl]ethyl]cyclohexyl]carbamate
• TERT-BUTYL ((1R,4R)-4-(2-(
• tert-Butyl ((1R,4R)-4-(2-(4-(2,3-dichlorophenyl)piperazin-1-yl)ethyl)cyclohexyl)carbamate

• Inchi： 1S/C23H35Cl2N3O2/c1-23(2,3)30-22(29)26-18-9-7-17(8-10-18)11-12-27-13-15-28(16-14-27)20-6-4-5-19(24)21(20)25/h4-6,17-18H,7-16H2,1-3H3,(H,26,29)
• InChI Key： LDQCWGIXZGDJNL-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1N1CCN(CC1)CCC1CCC(CC1)NC(=O)OC(C)(C)C)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 541
• XLogP3: 5.7
• Topological Polar Surface Area: 44.8